Cas no 1805652-69-0 (Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate)

Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate is a versatile synthetic intermediate used in organic and pharmaceutical chemistry. Its structure features a chloromethyl group, a cyano substituent, and a thiol functionality, enabling diverse reactivity in nucleophilic substitution, cyclization, and coupling reactions. The ester group enhances solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in the synthesis of heterocyclic compounds and bioactive molecules due to its multifunctional reactivity. High purity grades ensure consistent performance in research and industrial applications. Proper handling is required due to the presence of reactive functional groups. Its stability under controlled conditions makes it a reliable building block for complex molecular architectures.

Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate structure

1805652-69-0 structure

Product Name:Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate

CAS No:1805652-69-0

MF:C₁₂H₁₂ClNO₂S

MW:269.747180938721

CID:4961086

Update Time:2025-11-07

Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate
- Inchi： 1S/C12H12ClNO2S/c1-2-16-11(15)5-8-3-4-9(7-14)10(6-13)12(8)17/h3-4,17H,2,5-6H2,1H3
- InChI Key： SDHBWIBKRUPKMQ-UHFFFAOYSA-N
- SMILES： ClCC1=C(C#N)C=CC(=C1S)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 315
XLogP3: 2.3
Topological Polar Surface Area: 51.1

Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A014005770-1g	Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate	1805652-69-0	97%	1g	1,490.00 USD	2021-06-22

Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate Related Literature

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Additional information on Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate

Comprehensive Overview of Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate (CAS No. 1805652-69-0)

Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate (CAS No. 1805652-69-0) is a specialized organic compound with a unique molecular structure that combines multiple functional groups, including chloromethyl, cyano, and mercapto moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its ethyl ester group enhances solubility, making it suitable for various synthetic applications. Researchers are particularly interested in its role in developing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

The compound’s CAS No. 1805652-69-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its chloromethyl group offers reactivity for nucleophilic substitutions, while the cyano group contributes to its utility in cyclization reactions. The presence of a mercapto (-SH) group further expands its applicability in thiol-ene click chemistry, a trending topic in polymer science and bioconjugation. These attributes align with current industry demands for sustainable and efficient synthetic methodologies.

In recent years, the search for bioactive intermediates like Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate has surged, driven by advancements in precision medicine and green chemistry. Users frequently query its synthesis protocol, safety data sheets (SDS), and supplier availability, reflecting its commercial relevance. The compound’s multifunctional design also makes it a candidate for catalysis and ligand development, addressing gaps in asymmetric synthesis—a hot topic in academic and industrial forums.

From an SEO perspective, keywords such as “high-purity Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate” and “CAS 1805652-69-0 supplier” are highly searched, underscoring the need for detailed technical profiles. The compound’s stability under ambient conditions and compatibility with common solvents are frequently discussed in user forums, highlighting its practicality. Additionally, its potential in peptide modification and prodrug synthesis aligns with the growing interest in targeted drug delivery systems.

Regulatory compliance is another critical aspect. While Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate is not classified as hazardous under major frameworks, proper handling guidelines are often sought after. Its non-toxic degradation products and low environmental persistence make it a preferable choice for eco-conscious applications. This aligns with the broader shift toward sustainable chemical practices, a dominant theme in contemporary research.

In summary, Ethyl 3-chloromethyl-4-cyano-2-mercaptophenylacetate (CAS No. 1805652-69-0) stands out as a highly functionalized intermediate with broad utility. Its relevance to drug development, material science, and green chemistry ensures continued interest. By addressing common queries and integrating trending topics like click chemistry and sustainable synthesis, this overview aims to serve as a authoritative resource for researchers and industry professionals alike.